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Compound of Interest

Compound Name: 2-Amino Nevirapine-d3

CAS No.: 1346605-12-6

Cat. No.: B1377277

Get Quote

Executive Summary 2-Amino Nevirapine-d3 (CAS: 1346605-12-6) is a stable isotope-labeled

metabolite of the antiretroviral drug Nevirapine.[1] It is primarily used as an internal standard in

LC-MS/MS bioanalysis. While stable isotopes are non-radioactive, this compound retains the

potent biological activity and toxicity profile of its parent class (NNRTIs).

Effective disposal is not merely about regulatory compliance; it is a critical control point to

prevent environmental contamination and occupational exposure. This guide outlines a self-

validating disposal workflow designed for high-containment analytical laboratories.

Hazard Identification & Chemical Safety
Before initiating disposal, the chemical nature of the waste must be understood to select the

correct waste stream.[2]
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Property Data Operational Implication

Chemical Name 2-Amino Nevirapine-d3 Deuterated Internal Standard

Parent Compound
Nevirapine (CAS: 129618-40-

2)
NNRTI (Antiretroviral)

Molecular Formula C₁₅H₁₂D₃N₅O
Stable Isotope (Non-

Radioactive)

Hazard Class (GHS)

Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit.[1][3][4] 2A, Aquatic

Chronic 3

Treat as Toxic & Irritant

Target Organs
Liver (Hepatotoxicity), Skin

(Sensitization)
Avoid all dermal contact

Key Risk Factor: Nevirapine and its metabolites are associated with severe hepatotoxicity and

skin reactions (Stevens-Johnson Syndrome) in clinical settings [1].[3] Even in microgram

quantities used for internal standards, "zero-exposure" handling is required.[1]

Pre-Disposal Segregation Strategy
Waste streams must be segregated at the point of generation. Mixing incompatible streams

(e.g., oxidizers with APIs) creates immediate safety hazards and complicates downstream

incineration.

A. Solid Waste (Neat Standard)
Source: Expired reference vials, spilled powder, weighing boats.[1]

Protocol: Do not dispose of in general trash. Place in a dedicated "Toxic Organic Solid"

container.

Container: High-density polyethylene (HDPE) wide-mouth jar with a screw-top lid.

B. Liquid Waste (Stock Solutions)
Source: Leftover stock solutions (typically in DMSO or Methanol).
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Protocol: Segregate into "Flammable Organic Solvents + Toxic API" stream.

Compatibility: Ensure the solvent carrier (e.g., Methanol) is compatible with the waste drum's

existing contents.

C. Trace Contaminated Waste
Source: Pipette tips, empty vials, gloves.[1]

Protocol: Dispose of as "Solid Hazardous Debris".

Note: If using an autosampler, ensure the needle wash waste is collected in a solvent waste

container, not down the drain.[1]

Detailed Disposal Workflow
The following decision matrix ensures that every milligram of 2-Amino Nevirapine-d3 is routed

to High-Temperature Incineration, the only acceptable destruction method for bioactive

pharmaceutical standards.

Step-by-Step Procedure
Deactivation (Spills Only):

If a spill occurs, do not simply wipe.[1] Dampen a pad with 10% bleach solution (oxidative

degradation) to wipe the area, followed by a water rinse. Dispose of all cleanup materials

as hazardous solid waste.

Container Selection:

Use Amber Glass or HDPE containers. Avoid standard LDPE wash bottles for long-term

waste storage as amines can adsorb or leach.

Labeling:

Label must read: "Hazardous Waste - Toxic Organic."

List constituents: Methanol (99%), 2-Amino Nevirapine-d3 (<1%).[1]
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Mark hazards: Flammable, Toxic.[1]

Accumulation:

Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.

Keep cap tightly closed to prevent solvent evaporation and aerosolization of the API.

Visualizing the Disposal Decision Tree
This logic flow ensures no ambiguity in handling different forms of the substance.
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Figure 1: Operational decision tree for segregating and disposing of 2-Amino Nevirapine-d3
waste streams.

Regulatory Compliance & Environmental
Stewardship
RCRA Classification (USA)
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While 2-Amino Nevirapine is not explicitly P-listed or U-listed by the EPA, it must be managed

under the "Generator Knowledge" clause of RCRA [2].

Determination: Due to aquatic toxicity and oral toxicity, it meets the criteria for a

characteristic hazardous waste if not listed.

Best Practice: Classify as Non-Halogenated Organic Solvent Waste (if in solvent) or Toxic

Chemical Waste (if solid).

Aquatic Toxicity Warning
Nevirapine residues are persistent in water systems. Under no circumstances should this

compound be poured down the sink. It is classified as Aquatic Chronic 3, meaning it causes

long-term harmful effects to aquatic life [3].[1][5]

Emergency Procedures
In the event of an accidental exposure or release:

Skin Contact: Immediately wash with soap and copious water for 15 minutes. Do not use

solvent (ethanol) to wash skin, as this increases absorption.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[6]

Spill Containment:

Evacuate the immediate area.[5]

Wear double nitrile gloves and a P95/N95 respirator.

Cover spill with absorbent pads.

Clean area with soap and water; collect all waste into the solid hazardous waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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